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Compound of Interest

Compound Name: 2-Chloro-5-nitroanisole

Cat. No.: B017299 Get Quote

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 2-Chloro-5-nitroanisole

Abstract: This technical guide provides a comprehensive overview of the safety, toxicity, and

handling protocols for 2-Chloro-5-nitroanisole (CAS No. 1009-36-5). It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who may handle this compound. This document consolidates critical data on its

physical and chemical properties, hazard classifications, toxicological profile, and emergency

procedures. All quantitative data is presented in tabular format for clarity. Furthermore, logical

workflows for safe handling and emergency first aid are visualized using process diagrams to

ensure adherence to best practices in a laboratory setting.

Chemical Identification and Physical Properties
2-Chloro-5-nitroanisole is an organic compound primarily used as a chemical intermediate in

the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] It is a solid at room temperature

and is characterized by the presence of chloro, nitro, and methoxy functional groups on a

benzene ring.[1]
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Property Value Source(s)

CAS Number 1009-36-5 [2][3][4]

EC Number 213-768-9 [2][3][4]

Molecular Formula C₇H₆ClNO₃ [1][2][3]

Molecular Weight 187.58 g/mol [1][2][3]

IUPAC Name
1-chloro-2-methoxy-4-

nitrobenzene
[1][3]

Synonyms

1-Chloro-2-methoxy-4-nitro-

benzene; 2-Methoxy-4-

nitrochlorobenzene

[1][2]

Appearance Brown solid [2]

Melting Point 81-83°C [5]

Boiling Point 287.3 ± 20.0 °C (Predicted) [5]

Density 1.366 g/cm³ [2][5]

Vapor Pressure 0.00434 mmHg at 25°C [2]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[2]

Hazard Identification and GHS Classification
2-Chloro-5-nitroanisole is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

information.
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GHS Classification Details Source(s)

Pictogram GHS07 (Exclamation Mark) [3][4]

Signal Word Warning [2][3]

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[1][2][3][4][6]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.P301+P317: IF

SWALLOWED: Get medical

help.P302+P352: IF ON SKIN:

Wash with plenty of

water.P337+P313: If eye

irritation persists: Get medical

advice/attention.P501: Dispose

of contents/container to an

appropriate treatment and

disposal facility.

[2][7]

Toxicological Information
The primary routes of exposure are ingestion, skin contact, and eye contact. While specific

quantitative toxicity studies on 2-Chloro-5-nitroanisole are not detailed in the reviewed

literature, its GHS classification indicates a significant hazard profile.
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Toxicity Endpoint Classification/Data Source(s)

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[2][4]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
[1]

General Toxicology of Aromatic Nitro Compounds: Aromatic nitro compounds as a class are

known to pose systemic risks. A primary concern is their potential to cause

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable

to transport oxygen effectively.[8] Symptoms can include headache, cyanosis (blue

discoloration of the skin), cardiac dysrhythmias, and a drop in blood pressure. While this is a

known effect for the chemical class, specific studies detailing this mechanism for 2-Chloro-5-
nitroanisole were not identified.

Experimental Protocols: The available safety data sheets (SDS) provide hazard classifications

based on regulatory standards. However, they do not include detailed experimental

methodologies (e.g., specific OECD guideline studies for acute toxicity) that were used to

derive these classifications.

Signaling Pathways: No specific toxicological signaling pathways for 2-Chloro-5-nitroanisole
were described in the reviewed literature. Research into the precise molecular mechanisms of

its toxicity is required.

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

This involves a combination of engineering controls, personal protective equipment, and

adherence to standard operating procedures.

Engineering Controls
Ventilation: Handle the compound in a well-ventilated area. A local exhaust ventilation

system or a chemical fume hood is required to control the dispersion of dust.[2][9]
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Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
PPE Type Specifications Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.

[2]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber)

inspected prior to use. Follow

standard EN 374.

[2][10]

Skin and Body Protection

Wear a laboratory coat, and

fire/flame resistant or

impervious clothing to prevent

skin contact.

[2][7]

Respiratory Protection

If ventilation is inadequate or

dust is generated, use a

NIOSH/MSHA-approved full-

face respirator.

[2][7]

Safe Handling Workflow
Personnel should follow a systematic workflow to ensure safety from preparation through to

cleanup and storage.
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Caption: Workflow for safely handling 2-Chloro-5-nitroanisole in a laboratory setting.
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Conditions for Safe Storage
Store in a cool, dry, and well-ventilated place.[2][4]

Keep containers tightly closed to prevent contamination and leakage.[2][4][7]

Store away from incompatible materials and foodstuff containers.[2][9]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical

attention following any exposure.

General Advice: Consult a physician and show them the Safety Data Sheet.[4]

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration. Seek immediate medical attention.[2][7]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area thoroughly with soap and plenty of water. If skin irritation occurs, get medical advice.[2]

[7]

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[2][7]

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[2]

[4]

First Aid Decision Tree
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Exposure Occurs

Identify Route of Exposure

Inhalation:
1. Move to fresh air.

2. Give oxygen if breathing is difficult.
3. Give artificial respiration if not breathing.

 Inhalation 

Skin Contact:
1. Remove contaminated clothing.

2. Wash with soap and plenty of water.

 Skin 

Eye Contact:
1. Rinse with water for 15+ minutes.

2. Remove contact lenses if possible.

 Eye 

Ingestion:
1. Rinse mouth with water.

2. DO NOT induce vomiting.

 Ingestion 

Seek Immediate Medical Attention
(Show SDS to Physician)

Click to download full resolution via product page

Caption: Decision tree for first aid response to 2-Chloro-5-nitroanisole exposure.

Accidental Release and Disposal Measures
Accidental Release
In case of a spill, follow these emergency procedures:

Evacuate: Evacuate personnel to safe areas and ensure adequate ventilation.[2][4]

Personal Protection: Use appropriate personal protective equipment (PPE) during cleanup.

Avoid breathing dust and prevent contact with skin and eyes.[2][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains, as it may be toxic to aquatic life.[2][7]
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Cleanup: For solid spills, pick up and arrange disposal without creating dust. Use spark-proof

tools. Collect the material in suitable, closed containers for disposal.[2][4]

Waste Disposal
Product: Disposal must be conducted by a licensed professional waste disposal service. The

material may be sent to a licensed chemical destruction plant or disposed of via controlled

incineration with flue gas scrubbing.[2][4]

Contaminated Packaging: Dispose of as unused product. Containers should be triple-rinsed

(or equivalent) and offered for recycling or reconditioning if possible.[2]

Environmental Precautions: Discharge into the environment must be avoided. Do not

contaminate water, foodstuffs, or sewer systems.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, toxicity, and handling information for 2-Chloro-5-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017299#safety-toxicity-and-handling-information-for-
2-chloro-5-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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